Cas no 1273560-10-3 ((2E)-3-(3,4-dimethoxyphenyl)-N'-(E)-3-methyl-1H-pyrazole-5-carbonylprop-2-enehydrazide)

• Product Name: (2E)-3-(3,4-dimethoxyphenyl)-N'-(E)-3-methyl-1H-pyrazole-5-carbonylprop-2-enehydrazide
• CAS No: 1273560-10-3
• MF: C₁₆H₁₈N₄O₄
• MW: 330.338523387909
• CID: 5991588
• PubChem ID: 712889
• Update Time: 2025-07-17

(2E)-3-(3,4-dimethoxyphenyl)-N'-(E)-3-methyl-1H-pyrazole-5-carbonylprop-2-enehydrazide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3,4-dimethoxyphenyl)-N'-(E)-3-methyl-1H-pyrazole-5-carbonylprop-2-enehydrazide
• N'-[3-(3,4-dimethoxyphenyl)acryloyl]-3-methyl-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-methyl-, 2-[(2E)-3-(3,4-dimethoxyphenyl)-1-oxo-2-propen-1-yl]hydrazide
• (E)-N'-(3-(3,4-dimethoxyphenyl)acryloyl)-3-methyl-1H-pyrazole-5-carbohydrazide
• AKOS000494088
• SR-01000012742
• F1443-3851
• (2E)-3-(3,4-dimethoxyphenyl)-N'-[(E)-3-methyl-1H-pyrazole-5-carbonyl]prop-2-enehydrazide
• 1273560-10-3
• SR-01000012742-1
• Z57396653
• N'-[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]-5-methyl-1H-pyrazole-3-carbohydrazide

• Inchi： 1S/C16H18N4O4/c1-10-8-12(18-17-10)16(22)20-19-15(21)7-5-11-4-6-13(23-2)14(9-11)24-3/h4-9H,1-3H3,(H,17,18)(H,19,21)(H,20,22)/b7-5+
• InChI Key： QNSREOSPBNYLBV-FNORWQNLSA-N
• SMILES： N1C(C)=CC(C(NNC(=O)/C=C/C2=CC=C(OC)C(OC)=C2)=O)=N1

Computed Properties

• Exact Mass: 330.13280507g/mol
• Monoisotopic Mass: 330.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 679.0±55.0 °C(Predicted)
• pka: 9.99±0.43(Predicted)

Additional information on (2E)-3-(3,4-dimethoxyphenyl)-N'-(E)-3-methyl-1H-pyrazole-5-carbonylprop-2-enehydrazide

Comprehensive Analysis of (2E)-3-(3,4-dimethoxyphenyl)-N'-(E)-3-methyl-1H-pyrazole-5-carbonylprop-2-enehydrazide (CAS No. 1273560-10-3)

The compound (2E)-3-(3,4-dimethoxyphenyl)-N'-(E)-3-methyl-1H-pyrazole-5-carbonylprop-2-enehydrazide (CAS No. 1273560-10-3) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a dimethoxyphenyl moiety and a pyrazole-carbonyl backbone, this compound is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its hydrazide functional group, which is known to play a critical role in enzyme inhibition and receptor modulation.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in personalized medicine and targeted therapies. The (2E)-3-(3,4-dimethoxyphenyl) derivative stands out due to its potential in addressing conditions such as inflammation and metabolic disorders. Its E-configuration and conjugated double bonds contribute to its stability and reactivity, making it a promising candidate for further pharmacological studies. This aligns with the growing trend of leveraging computational chemistry and AI-driven drug design to accelerate the discovery of next-generation therapeutics.

From a synthetic perspective, the preparation of CAS No. 1273560-10-3 involves multi-step organic reactions, including condensation and carbonyl hydrazide formation. These processes are optimized to ensure high yield and purity, which are critical for industrial-scale production. The compound's solubility and bioavailability are also key areas of investigation, as they directly impact its efficacy in vivo. Given the rising interest in green chemistry, researchers are exploring eco-friendly synthesis routes to minimize environmental impact while maintaining cost-effectiveness.

The therapeutic potential of (2E)-3-(3,4-dimethoxyphenyl)-N'-(E)-3-methyl-1H-pyrazole-5-carbonylprop-2-enehydrazide extends to its possible role in neuroprotection and antioxidant activity. Studies suggest that the dimethoxy substituents may enhance its ability to cross the blood-brain barrier, opening doors for applications in neurodegenerative diseases. Additionally, its pyrazole core is a common pharmacophore in drugs targeting pain and inflammation, further highlighting its versatility. These attributes make it a subject of interest in both academic and pharmaceutical research.

As the scientific community continues to explore the structure-activity relationship (SAR) of this compound, its relevance in precision medicine becomes increasingly apparent. The integration of high-throughput screening and molecular docking techniques has enabled researchers to identify its potential binding partners and mechanistic pathways. This aligns with the broader shift toward data-driven drug development, where compounds like CAS No. 1273560-10-3 are evaluated using advanced bioinformatics tools.

In conclusion, (2E)-3-(3,4-dimethoxyphenyl)-N'-(E)-3-methyl-1H-pyrazole-5-carbonylprop-2-enehydrazide represents a compelling area of research with multifaceted applications. Its unique chemical properties and therapeutic potential position it as a valuable asset in the quest for innovative treatments. As the landscape of drug discovery evolves, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing human health.